Cas no 1094720-88-3 (4-ethoxy-3-phenylbenzene-1-sulfonyl chloride)

• Product Name: 4-ethoxy-3-phenylbenzene-1-sulfonyl chloride
• CAS No: 1094720-88-3
• MF: C₁₄H₁₃ClO₃S
• MW: 296.769222021103
• CID: 5156866
• Update Time: 2026-03-04

4-ethoxy-3-phenylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-3-phenylbenzene-1-sulfonyl chloride
• [1,1'-Biphenyl]-3-sulfonyl chloride, 6-ethoxy-

• Inchi： 1S/C14H13ClO3S/c1-2-18-14-9-8-12(19(15,16)17)10-13(14)11-6-4-3-5-7-11/h3-10H,2H2,1H3
• InChI Key： LPARWRBLYOTAOF-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=C(OCC)C=CC(S(Cl)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-ethoxy-3-phenylbenzene-1-sulfonyl chloride

Professional Introduction to 4-ethoxy-3-phenylbenzene-1-sulfonyl chloride (CAS No. 1094720-88-3)

4-ethoxy-3-phenylbenzene-1-sulfonyl chloride, identified by the chemical abstracts service number 1094720-88-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of both an ethoxy group and a phenyl ring in its structure imparts unique electronic and steric properties, making it a valuable building block for the development of novel therapeutic agents.

The sulfonyl chloride functional group in 4-ethoxy-3-phenylbenzene-1-sulfonyl chloride is particularly noteworthy due to its reactivity in forming sulfonamides, a key motif in many drugs. This reactivity has been leveraged in recent research to develop new sulfonamide-based compounds with potential applications in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The ethoxy substituent, on the other hand, can influence the metabolic stability and pharmacokinetic properties of the resulting derivatives, making it a critical factor to consider during drug design.

In recent years, there has been a surge in research focused on optimizing sulfonyl chloride derivatives for improved efficacy and reduced side effects. One notable area of investigation has been the development of potent and selective inhibitors of enzymes involved in pain signaling, such as cyclooxygenase (COX) and microsomal prostaglandin E synthase 1 (mPGES1). Compounds derived from 4-ethoxy-3-phenylbenzene-1-sulfonyl chloride have shown promise in this regard, with some derivatives exhibiting significant inhibitory activity while maintaining a favorable safety profile.

The phenyl ring in the structure of 4-ethoxy-3-phenylbenzene-1-sulfonyl chloride also contributes to its chemical diversity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions enable the introduction of additional aryl or heteroaryl groups, expanding the scope of possible molecular architectures. Such modifications have been instrumental in generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

Moreover, the synthesis of 4-ethoxy-3-phenylbenzene-1-sulfonyl chloride itself presents an interesting challenge due to its relatively complex structure. Modern synthetic methodologies have enabled more efficient and scalable production processes, often involving multi-step sequences that highlight the compound's synthetic utility. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the core benzene ring system, followed by sulfonylation and etherification steps to introduce the desired functional groups.

The pharmaceutical industry has taken particular interest in derivatives of 4-ethoxy-3-phenylbenzene-1-sulfonyl chloride due to their potential as prodrugs or lead compounds. Prodrug strategies leverage the inherent reactivity of sulfonyl chlorides to release active pharmaceutical ingredients (APIs) within the body, thereby improving bioavailability or targeting specific tissues. Additionally, lead optimization efforts have focused on enhancing solubility and metabolic stability through structural modifications inspired by computational modeling and molecular dynamics simulations.

Recent advances in biocatalysis have also opened new avenues for utilizing 4-ethoxy-3-phenylbenzene-1-sulfonyl chloride as a substrate for enzyme-mediated transformations. Enzymes such as cytochrome P450 monooxygenases can be employed to introduce oxygenated functionalities into the aromatic ring, generating metabolically labile compounds that exhibit enhanced binding affinity to biological targets. This approach aligns with the growing trend toward green chemistry principles, where biocatalytic methods offer sustainable alternatives to traditional synthetic routes.

In conclusion, 4-ethoxy-3-phenylbenzene-1-sulfonyl chloride (CAS No. 1094720-88-3) represents a versatile intermediate with significant potential in medicinal chemistry. Its unique structural features—combining an ethoxy group, a phenyl ring, and a sulfonyl chloride moiety—make it a valuable tool for designing novel therapeutic agents. Ongoing research continues to explore its applications in drug discovery, emphasizing its role in developing innovative treatments for various diseases while adhering to principles of sustainability and efficiency.